Cas no 1799263-29-8 ((2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide
• CAS No: 1799263-29-8
• MF: C₂₂H₂₁NO₃
• MW: 347.407046079636
• CID: 5376024
• PubChem ID: 76147659
• Update Time: 2025-10-29

(2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1799263-29-8
• F6436-2174
• (E)-3-(furan-3-yl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]prop-2-enamide
• (E)-N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-(furan-3-yl)acrylamide
• AKOS024559679
• (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide

• Inchi： 1S/C22H21NO3/c1-22(25,16-23-21(24)12-7-17-13-14-26-15-17)20-10-8-19(9-11-20)18-5-3-2-4-6-18/h2-15,25H,16H2,1H3,(H,23,24)/b12-7+
• InChI Key： MYEBLDVSWRPLQX-KPKJPENVSA-N
• SMILES： OC(C)(CNC(/C=C/C1=COC=C1)=O)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 347.15214353g/mol
• Monoisotopic Mass: 347.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide

Research Brief on (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide (CAS: 1799263-29-8)

Recent studies on the compound (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide (CAS: 1799263-29-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising biological activities, particularly in targeting specific pathways involved in inflammation and oncogenesis. The following brief synthesizes the latest findings, methodologies, and implications of research involving this molecule.

The synthesis of (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic chemistry have optimized this process, reducing by-products and improving scalability. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm the compound's structure and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key enzymes and receptors implicated in inflammatory and proliferative diseases. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2) and certain kinases involved in cell signaling pathways. These findings suggest its potential as a lead compound for developing new anti-inflammatory or anti-cancer drugs. Mechanistic studies using cell-based assays and molecular docking simulations have further elucidated its binding interactions and mode of action.

Preclinical evaluations in animal models have provided preliminary evidence of the compound's efficacy and safety profile. Pharmacokinetic studies indicate favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability and bioavailability. Toxicology assessments have revealed no significant adverse effects at therapeutic doses, supporting its progression to more advanced stages of drug development.

The broader implications of this research extend to the design of structurally related analogs, which could offer improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities. Additionally, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced potency and selectivity.

In conclusion, (2E)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-3-(furan-3-yl)prop-2-enamide represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for further research in chemical biology and drug discovery. Continued investigation into its mechanisms, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be critical in translating these findings into clinical applications.